Cas no 890130-34-4 (7-methoxyisoquinoline-4-carboxylic acid)

• Product Name: 7-methoxyisoquinoline-4-carboxylic acid
• CAS No: 890130-34-4
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• MDL: MFCD24484067
• CID: 2125760
• Update Time: 2025-06-12

7-methoxyisoquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-isoquinoline-4-carboxylic acid
• 4-Isoquinolinecarboxylicacid,7-methoxy-
• 4-Isoquinolinecarboxylic acid, 7-methoxy-
• 7-methoxyisoquinoline-4-carboxylic acid

• MDL： MFCD24484067
• Inchi： 1S/C11H9NO3/c1-15-8-2-3-9-7(4-8)5-12-6-10(9)11(13)14/h2-6H,1H3,(H,13,14)
• InChI Key： IWXOSZJXRULUOE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(C(=O)O)=CN=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 7-methoxyisoquinoline-4-carboxylic acid

Comprehensive Overview of 7-Methoxyisoquinoline-4-carboxylic Acid (CAS No. 890130-34-4): Properties, Applications, and Research Insights

7-Methoxyisoquinoline-4-carboxylic acid (CAS No. 890130-34-4) is a specialized organic compound belonging to the isoquinoline family, a class of heterocyclic aromatic compounds with significant pharmacological and synthetic utility. This compound, characterized by its methoxy and carboxylic acid functional groups, has garnered attention in medicinal chemistry and material science due to its unique structural features and reactivity. Researchers and industries are increasingly exploring its potential as a building block for drug discovery, agrochemicals, and advanced materials.

The molecular structure of 7-methoxyisoquinoline-4-carboxylic acid combines an isoquinoline core with a methoxy group at the 7-position and a carboxylic acid moiety at the 4-position. This arrangement imparts distinct electronic and steric properties, making it a versatile intermediate in organic synthesis. Its CAS No. 890130-34-4 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. The compound’s solubility, stability, and reactivity profile are often discussed in forums focusing on heterocyclic chemistry and pharmaceutical intermediates.

In recent years, the demand for isoquinoline derivatives has surged, driven by their applications in developing bioactive molecules and small-molecule drugs. A trending topic in scientific communities is the role of such compounds in targeting enzyme inhibitors and receptor modulators. For instance, 7-methoxyisoquinoline-4-carboxylic acid has been investigated for its potential in modulating kinase activity, a hot topic in cancer and inflammation research. Users frequently search for "isoquinoline-based drug discovery" or "methoxy-substituted heterocycles," reflecting the compound’s relevance in cutting-edge science.

From a synthetic perspective, the carboxylic acid group in this compound allows for further derivatization via amidation, esterification, or coupling reactions. This flexibility aligns with the growing interest in "click chemistry" and "fragment-based drug design," as highlighted in recent publications. Laboratories often employ 7-methoxyisoquinoline-4-carboxylic acid to construct complex scaffolds for high-throughput screening, addressing queries like "building blocks for combinatorial chemistry."

Environmental and regulatory considerations also play a role in discussions about 890130-34-4. With increasing emphasis on green chemistry, researchers explore sustainable methods to synthesize and functionalize such compounds. Searches for "eco-friendly heterocycle synthesis" or "biodegradable intermediates" underscore this trend. Notably, the compound’s low toxicity profile (when handled under standard protocols) makes it a candidate for benign-by-design strategies in industrial applications.

In material science, the aromatic system and electron-rich moieties of 7-methoxyisoquinoline-4-carboxylic acid contribute to its utility in designing organic semiconductors and luminescent materials. These applications resonate with searches for "functional organic materials" and "molecular electronics," areas gaining traction in renewable energy and optoelectronics. Its potential in metal-organic frameworks (MOFs) is another emerging topic, linking to queries about "porous materials for catalysis."

To summarize, 7-methoxyisoquinoline-4-carboxylic acid (CAS No. 890130-34-4) exemplifies the intersection of traditional heterocyclic chemistry and modern interdisciplinary research. Its multifaceted applications—from drug development to advanced materials—align with global scientific priorities, answering frequent user questions about "innovative chemical intermediates" and "next-generation therapeutics." As research evolves, this compound is poised to remain a key player in solving complex challenges across industries.